Cas no 32445-87-7 (2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile)

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile structure
32445-87-7 structure
Product Name:2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
CAS No:32445-87-7
MF:C11H10F3N
MW:213.199013233185
MDL:MFCD11036614
CID:2856298
PubChem ID:10219988
Update Time:2025-04-21

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
    • EN300-160504
    • 2-methyl-2-(4-trifluoromethylphenyl)propanenitrile
    • MFCD11036614
    • SCHEMBL793480
    • 2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
    • HS-3576
    • 2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile
    • 32445-87-7
    • MDL： MFCD11036614
    • Inchi： 1S/C11H10F3N/c1-10(2,7-15)8-3-5-9(6-4-8)11(12,13)14/h3-6H,1-2H3
    • InChI Key： YEBSQXKOGNKPMQ-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(C#N)(C)C)(F)F

Computed Properties

  • Exact Mass: 213.07700
  • Monoisotopic Mass: 213.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.50658

2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Pricemore >>

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2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:32445-87-7)2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
Order Number:A1152965
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:19
Price ($):191.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:32445-87-7)2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
A1152965
Purity:99%
Quantity:1g
Price ($):191.0
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